![molecular formula C14H20N2O5 B6175621 3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanoic acid CAS No. 2503207-09-6](/img/no-structure.png)
3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanoic acid
Description
This compound is a chemical with the molecular formula C14H20N2O5. It is a derivative of azetidine, which is a four-membered ring with one nitrogen atom .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H19NO4/c1-7(9(13)14)8-5-12(6-8)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14) . This indicates that the compound contains 11 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its molecular weight is 296.3. More detailed physical and chemical properties such as melting point, boiling point, and solubility would require further experimental determination.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanoic acid' involves the synthesis of the intermediate compounds, which are then used to synthesize the final product. The synthesis pathway involves the protection of the azetidine ring, followed by the synthesis of the oxazole ring, and then the deprotection of the azetidine ring. Finally, the propanoic acid group is added to the molecule.", "Starting Materials": [ "Azetidine", "tert-Butyl chloroformate", "3-Amino-5-methylisoxazole", "Sodium hydride", "Bromopropane", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "Protection of the azetidine ring: Azetidine is reacted with tert-butyl chloroformate in the presence of sodium hydride to form 1-[(tert-butoxy)carbonyl]azetidine.", "Synthesis of the oxazole ring: 3-Amino-5-methylisoxazole is reacted with 1-[(tert-butoxy)carbonyl]azetidine in the presence of hydrochloric acid to form 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazole-5-amine.", "Deprotection of the azetidine ring: 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazole-5-amine is reacted with sodium hydroxide in methanol to remove the tert-butoxycarbonyl protecting group and form 2-(1-azetidin-3-yl)-1,3-oxazole-5-amine.", "Addition of the propanoic acid group: 2-(1-azetidin-3-yl)-1,3-oxazole-5-amine is reacted with bromopropane in the presence of sodium hydride to form 3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanenitrile, which is then hydrolyzed with hydrochloric acid to form the final product, 3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanoic acid." ] } | |
CAS RN |
2503207-09-6 |
Product Name |
3-(2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazol-5-yl)propanoic acid |
Molecular Formula |
C14H20N2O5 |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
